Cas no 720666-45-5 (2-Chloro-5-methoxypyridin-3-amine)

• Product Name: 2-Chloro-5-methoxypyridin-3-amine
• CAS No: 720666-45-5
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD11044248
• CID: 558404
• PubChem ID: 20200420
• Update Time: 2025-04-19

2-Chloro-5-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxypyridin-3-amine
• 3-Amino-2-chloro-5-methoxypyridine
• 3-PYRIDINAMINE, 2-CHLORO-5-METHOXY-
• MFCD11044248
• AKOS006307065
• DS-15781
• CS-0005559
• AB62900
• FT-0749843
• SCHEMBL3927303
• 720666-45-5
• EN300-95403
• DTXSID30603442
• YSVYALRSRXUGTC-UHFFFAOYSA-N
• DB-082124

• MDL： MFCD11044248
• Inchi： 1S/C6H7ClN2O/c1-10-4-2-5(8)6(7)9-3-4/h2-3H,8H2,1H3
• InChI Key： YSVYALRSRXUGTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OC)N

Computed Properties

• Exact Mass: 158.02500
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.311
• Melting Point: No data available
• Boiling Point: 311.9℃ at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.578
• PSA: 48.14000
• LogP: 1.90700

2-Chloro-5-methoxypyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives